Cas no 1269233-18-2 (3-Bromo-2-Chloro-4-Fluoronitrobenzene)

3-Bromo-2-Chloro-4-Fluoronitrobenzene (CAS: TBD) is a halogenated nitrobenzene derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its unique substitution pattern, featuring bromo, chloro, fluoro, and nitro functional groups, enables selective reactivity in cross-coupling reactions and nucleophilic aromatic substitutions. The compound's electron-deficient aromatic ring enhances its utility in palladium-catalyzed transformations, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. The presence of multiple halogens allows for sequential functionalization, making it valuable for constructing complex heterocycles. With high purity (>98%) and stability under standard conditions, it is particularly suitable for multistep synthetic routes. The fluorine atom further contributes to its role in developing bioactive molecules by influencing electronic properties and metabolic stability.

3-Bromo-2-Chloro-4-Fluoronitrobenzene structure

1269233-18-2 structure

Product Name:3-Bromo-2-Chloro-4-Fluoronitrobenzene

CAS No:1269233-18-2

MF:C₆H₂BrClFNO₂

MW:254.440983295441

CID:3164858

PubChem ID:118847350

Update Time:2025-07-02

3-Bromo-2-Chloro-4-Fluoronitrobenzene Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-Chloro-4-Fluoronitrobenzene
- 1269233-18-2
- 2-bromo-3-chloro-1-fluoro-4-nitrobenzene
- 1-Bromo-2-chloro-6-fluoro-3-nitrobenzene
- Inchi： 1S/C6H2BrClFNO2/c7-5-3(9)1-2-4(6(5)8)10(11)12/h1-2H
- InChI Key： HUXCSBSKSYIRDN-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1Cl)[N+](=O)[O-])F

Computed Properties

Exact Mass: 252.89415Da
Monoisotopic Mass: 252.89415Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 45.8Å²

3-Bromo-2-Chloro-4-Fluoronitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013017413-250mg	1-Bromo-2-chloro-6-fluoro-3-nitrobenzene	1269233-18-2	97%	250mg	470.40 USD	2021-06-25
Alichem	A013017413-500mg	1-Bromo-2-chloro-6-fluoro-3-nitrobenzene	1269233-18-2	97%	500mg	782.40 USD	2021-06-25
Alichem	A013017413-1g	1-Bromo-2-chloro-6-fluoro-3-nitrobenzene	1269233-18-2	97%	1g	1,549.60 USD	2021-06-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1638990-250mg	2-Bromo-3-chloro-1-fluoro-4-nitrobenzene	1269233-18-2	98%	250mg	￥5569.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1638990-500mg	2-Bromo-3-chloro-1-fluoro-4-nitrobenzene	1269233-18-2	98%	500mg	￥10799.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1638990-1g	2-Bromo-3-chloro-1-fluoro-4-nitrobenzene	1269233-18-2	98%	1g	￥22921.00	2024-08-09